![molecular formula C15H23Cl2N3O B1435030 N-(Cyclopropylmethyl)-6-piperidin-4-ylnicotinamide dihydrochloride CAS No. 2109372-05-4](/img/structure/B1435030.png)
N-(Cyclopropylmethyl)-6-piperidin-4-ylnicotinamide dihydrochloride
Overview
Description
The compound seems to be a derivative of piperidine, which is a widely used chemical structure in medicinal chemistry due to its versatility and the range of physiological activities it can confer to a molecule . It also contains cyclopropylmethyl group, which is known for its stability .
Synthesis Analysis
Piperidine derivatives can be synthesized through various methods, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group .Chemical Reactions Analysis
The chemical reactions involving piperidine derivatives can be quite diverse, depending on the specific functional groups present in the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, a related compound, N-cyclopropyl-N-methyl-4-piperidinamine dihydrochloride, is reported to have a molecular weight of 227.18 and is a white solid .Mechanism of Action
Target of Action
Based on its structural features, it may interact with certain enzymes or receptors in the body .
Mode of Action
The cyclopropylmethyl group in its structure suggests that it might undergo reactions similar to other cyclopropylmethyl compounds . These compounds are known to form stable carbocations, which can interact with various biological targets .
Biochemical Pathways
Compounds with similar structures have been shown to influence various biological pathways .
Pharmacokinetics
The presence of the dihydrochloride group might enhance its water solubility, potentially influencing its absorption and distribution .
Result of Action
Based on its structural features, it might interact with certain enzymes or receptors, leading to changes at the molecular and cellular levels .
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(Cyclopropylmethyl)-6-piperidin-4-ylnicotinamide dihydrochloride in lab experiments is its potency and selectivity for GABA-AT inhibition. This allows for precise control of GABA levels in the brain and can be useful in studying the role of GABA in various neurological and psychiatric disorders. However, one limitation of this compound is its potential toxicity at high doses, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N-(Cyclopropylmethyl)-6-piperidin-4-ylnicotinamide dihydrochloride. One area of interest is the development of new and more effective GABA-AT inhibitors for the treatment of neurological and psychiatric disorders. Another area of interest is the study of the long-term effects of this compound on GABA levels and neuronal activity in the brain. Additionally, research on the potential use of this compound in combination with other drugs for the treatment of various disorders is also an area of interest.
Scientific Research Applications
N-(Cyclopropylmethyl)-6-piperidin-4-ylnicotinamide dihydrochloride has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including epilepsy, anxiety, depression, and addiction. Preclinical studies have shown that this compound can increase GABA levels in the brain and reduce seizure activity in animal models of epilepsy. Clinical trials have also shown promising results in the treatment of cocaine addiction and alcohol use disorder.
Safety and Hazards
properties
IUPAC Name |
N-(cyclopropylmethyl)-6-piperidin-4-ylpyridine-3-carboxamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O.2ClH/c19-15(18-9-11-1-2-11)13-3-4-14(17-10-13)12-5-7-16-8-6-12;;/h3-4,10-12,16H,1-2,5-9H2,(H,18,19);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUTOEVOQVXFPFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)C2=CN=C(C=C2)C3CCNCC3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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